N-(4-bromophenyl)-2-(1-phenyl-1H-tetrazol-5-yl)hydrazinecarbothioamide
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Description
N-(4-bromophenyl)-2-(1-phenyl-1H-tetrazol-5-yl)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C14H12BrN7S and its molecular weight is 390.26. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
One significant area of application for such compounds involves the synthesis and biological evaluation of thiazole derivatives, which are of interest due to their potential antibacterial, antifungal, and anticancer activities. For example, the synthesis of novel bioactive thiazole derivatives pendent to N-phenylmorpholine moiety has been reported, showcasing the compounds' intercalation with DNA and their remarkable efficacy against certain microbes and cancer cells (Farghaly et al., 2020). Similarly, Schiff bases containing a 2,4-disubstituted thiazole ring have shown moderate to excellent anti-fungal activity against several fungal strains (Bharti et al., 2010).
Anticonvulsant and Antimicrobial Properties
Another research application lies in the anticonvulsant and antimicrobial properties of benzimidazole derivatives, highlighting the versatility of compounds within this chemical class. A study on the anticonvulsant evaluation of benzimidazole derivatives emphasizes the pharmacophoric elements essential for activity against seizures (Bhrigu et al., 2012).
Antibacterial and Antioxidant Agents
Further, compounds like thiosemicarbazones have been synthesized and characterized for their antibacterial and antioxidant activities, underscoring their potential as therapeutic agents. For instance, novel thiosemicarbazones have shown excellent inhibition potency against Gram-positive pathogens and possessed significant antioxidant activity (Karaküçük-Iyidoğan et al., 2014).
Environmental and Biological Sensors
Additionally, research into fluorescent probes for detecting hydrazine in biological and water samples indicates the environmental and biological monitoring potential of these compounds. A study demonstrated a ratiometric fluorescent probe for N2H4 detection, featuring low cytotoxicity, high sensitivity, and suitability for fluorescence imaging in living cells (Zhu et al., 2019).
Properties
IUPAC Name |
1-(4-bromophenyl)-3-[(1-phenyltetrazol-5-yl)amino]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrN7S/c15-10-6-8-11(9-7-10)16-14(23)19-17-13-18-20-21-22(13)12-4-2-1-3-5-12/h1-9H,(H2,16,19,23)(H,17,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYTOAHJYLCHUPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NN=N2)NNC(=S)NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrN7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.